1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

• IUPAC Name: 1-(3,4-difluorophenyl)sulfonyl-4-(triazol-1-yl)piperidine
• InChI: InChI=1S/C13H14F2N4O2S/c14-12-2-1-11(9-13(12)15)22(20,21)18-6-3-10(4-7-18)19-8-5-16-17-19/h1-2,5,8-10H,3-4,6-7H2
• InChI Key: QYXCIEPWSJNMHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)S(=O)(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C13H14F2N4O2S
• Molecular Weight: 328.34 g/mol

Description

1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as DFTP, is a chemical compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Cyclisation Catalysts

• "1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine" and related compounds have been utilized as effective catalysts in cyclisation reactions. For instance, trifluoromethanesulfonic acid catalyzes 5-endo cyclisation of homoallylic sulfonamides, leading to the formation of pyrrolidines or homopiperidines, demonstrating the potential of sulfonamide groups in cationic cascade reactions for creating polycyclic systems (Haskins & Knight, 2002).

Structural Analysis and Stereochemistry

• Studies on the stereodynamic behavior of various sulfonamide compounds, including 1-(trifluoromethylsulfonyl)piperidine, have contributed to a better understanding of conformer orientation and intramolecular interactions in these molecules. Such insights are crucial for designing molecules with specific properties (Shainyan et al., 2008).

Antimicrobial Activity

• Certain derivatives, like 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, have shown significant antimicrobial activity. These compounds' structure-activity relationship studies have provided insights into designing potent antimicrobial agents (Vinaya et al., 2009).

Crystal Structure Investigations

• The compound's structure has been elucidated through X-ray crystallography, shedding light on the molecular geometry and interactions, such as hydrogen bonding patterns. These studies are significant for understanding the compound's physical and chemical properties (Girish et al., 2008).

Applications in Diabetes Treatment

• S-substituted derivatives of 1,2,4-triazol-3-thiol, which are related to the compound , have shown potential as drug candidates for type II diabetes. Their ability to inhibit α-glucosidase enzyme effectively makes them interesting for therapeutic applications (ur-Rehman et al., 2018).

Other Applications

• Other research has focused on the synthesis and evaluation of the compound's derivatives for various biological activities, including antifungal and antibacterial properties. These studies contribute to the broader understanding of the compound's potential in pharmacology and medicinal chemistry (Various Authors, 2001-2017).